6-methoxy-6-methylheptanoic acid
Description
Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-methoxy-6-methylheptanoic acid can be achieved through a multi-step process involving the conversion of a starting material to an intermediate, which is then further modified to yield the final product. The key steps in this synthesis pathway include the protection of a carboxylic acid group, the alkylation of a ketone, and the deprotection of the carboxylic acid group.", "Starting Materials": [ "5-methyl-5-hepten-2-one", "methanol", "sodium methoxide", "methyl iodide", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "magnesium sulfate", "diethyl ether", "hexane" ], "Reaction": [ "Step 1: Protection of carboxylic acid group", "5-methyl-5-hepten-2-one is dissolved in methanol and treated with sodium methoxide to form the corresponding enolate. The enolate is then reacted with methyl iodide to yield the protected ketone intermediate.", "Step 2: Alkylation of ketone", "The protected ketone intermediate is dissolved in a solution of sodium hydroxide and reacted with methyl iodide to form the corresponding alkylated ketone intermediate.", "Step 3: Deprotection of carboxylic acid group", "The alkylated ketone intermediate is dissolved in a solution of hydrochloric acid and sodium chloride and refluxed to remove the protecting group and yield the final product, 6-methoxy-6-methylheptanoic acid.", "Step 4: Purification", "The crude product is washed with sodium bicarbonate and water, dried over magnesium sulfate, and purified by column chromatography using a mixture of diethyl ether and hexane as the eluent." ] } | |
CAS RN |
428871-94-7 |
Product Name |
6-methoxy-6-methylheptanoic acid |
Molecular Formula |
C9H18O3 |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
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